Cas no 2228465-86-7 (1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol
• CAS No: 2228465-86-7
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 5865970
• PubChem ID: 165668196
• Update Time: 2025-10-31

1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-α-(fluoromethyl)-3-methylbenzenemethanol
• 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol
• EN300-1923554
• 2228465-86-7

• Inchi： 1S/C9H10BrFO/c1-6-4-7(9(12)5-11)2-3-8(6)10/h2-4,9,12H,5H2,1H3
• InChI Key： DGJXBYYCCWHYRB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)C)Br)(O)CF

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol

Introduction to 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2228465-86-7)

1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2228465-86-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and methylated phenyl ring and a fluorinated ethan-1-ol moiety. These structural elements contribute to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

The chemical structure of 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol can be represented as follows: C₉H₉BrFO. The presence of the bromine atom on the phenyl ring and the fluorine atom on the ethan-1-ol group imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and altered electronic distribution. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the use of halogenated compounds in drug design due to their ability to modulate biological activity and improve drug-like properties. The bromine atom in 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol can serve as a bioisostere for other functional groups, potentially enhancing the compound's binding affinity to target proteins. Additionally, the fluorine atom can influence the metabolic stability and bioavailability of the molecule, which are critical factors in drug development.

CAS No. 2228465-86-7 has been studied for its potential therapeutic applications in various disease models. For instance, preliminary studies have shown that this compound exhibits promising activity against certain types of cancer cells, particularly those resistant to conventional chemotherapy. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further research is needed to elucidate the exact molecular targets and pathways affected by 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol.

Beyond cancer research, 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol has also been explored for its potential use in treating neurological disorders. The compound's ability to cross the blood-brain barrier and its influence on neurotransmitter systems make it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can modulate neurotransmitter levels and improve cognitive function in animal models, suggesting its potential as a neuroprotective agent.

The synthesis of 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol typically involves multi-step organic reactions, including bromination, methylation, and fluorination processes. These synthetic routes are designed to ensure high yields and purity, which are essential for pharmaceutical applications. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound, further enhancing its potential for large-scale production.

In conclusion, 1-(4-bromo-3-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2228465-86-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic benefits make it an important focus for ongoing studies aimed at developing novel treatments for various diseases. As research continues to advance, it is likely that this compound will play a significant role in shaping the future of drug discovery and development.